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Compound of Interest

Compound Name: Dimyristolein

Cat. No.: B15548706

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimyristolein, a diacylglycerol (DAG), plays a significant role in various biological processes

through its function as a second messenger in cellular signaling. A thorough understanding of

its physical properties is paramount for its application in research and potential therapeutic

development. This technical guide provides a comprehensive overview of the known physical

characteristics of 1,3-Dimyristolein, outlines detailed experimental protocols for the

determination of key physical parameters, and illustrates its role in cellular signaling pathways.

Core Physical Properties of 1,3-Dimyristolein
Precise quantitative data for all physical properties of 1,3-Dimyristolein are not readily

available in the public domain. However, based on existing information, the following properties

have been identified:
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Physical Property Value Source

Molecular Formula C31H56O5 N/A

Molecular Weight 508.77 g/mol N/A

Physical State Colorless Liquid N/A

Solubility

Soluble in alcohol, benzene,

chloroform, and ether;

Insoluble in water.

N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Density Not available N/A

Refractive Index Not available N/A

Experimental Protocols for Physical Property
Determination
Due to the limited availability of specific experimental data for Dimyristolein, this section

provides detailed, generalized protocols for determining the key physical properties of lipids,

which are directly applicable to Dimyristolein.

Determination of Melting Point (Capillary Tube Method)
Principle: This method involves observing the temperature at which a small, solidified sample of

the lipid within a capillary tube transitions from a solid to a liquid state upon slow, controlled

heating.

Methodology:

Sample Preparation: A small amount of Dimyristolein is introduced into a capillary tube,

which is then sealed at one end. The sample is solidified by cooling.

Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed in a heating bath
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(e.g., a Thiele tube filled with a high-boiling point oil).

Heating: The heating bath is heated gradually and uniformly. The rate of temperature

increase should be slow, typically 1-2°C per minute, as the melting point is approached to

ensure accurate determination.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded. This range represents the

melting point of the substance.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. For small quantities of liquid, a micro-method is often

employed.

Methodology:

Apparatus Setup: A small amount of Dimyristolein is placed in a small test tube. A capillary

tube, sealed at the upper end, is inverted and placed within the test tube containing the

sample.

Heating: The test tube is attached to a thermometer and heated in a suitable heating bath.

Observation: As the liquid is heated, air trapped in the capillary tube will bubble out. The

heating is continued until a steady stream of bubbles emerges from the capillary. The heat is

then removed, and the liquid is allowed to cool. The temperature at which the liquid just

begins to enter the capillary tube is recorded as the boiling point.

Determination of Density
Principle: Density is the mass per unit volume of a substance. For a liquid like Dimyristolein, a

pycnometer is commonly used for accurate measurement.

Methodology:

Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is

then filled with a reference liquid of known density (e.g., distilled water) at a specific
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temperature, and weighed again.

Sample Measurement: The pycnometer is emptied, dried, and then filled with Dimyristolein
at the same temperature. The pycnometer is weighed again.

Calculation: The density of Dimyristolein is calculated using the following formula: Density

of Sample = (Mass of Sample / Mass of Reference Liquid) * Density of Reference Liquid

Determination of Solubility (Shake-Flask Method)
Principle: This method determines the saturation solubility of a compound in a particular solvent

by allowing the system to reach equilibrium and then measuring the concentration of the solute

in the solvent.

Methodology:

Sample Preparation: An excess amount of Dimyristolein is added to a known volume of the

solvent (e.g., ethanol, water) in a sealed flask.

Equilibration: The flask is agitated (e.g., using a mechanical shaker) at a constant

temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is

reached.

Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the

undissolved solute from the saturated solution.

Concentration Analysis: A sample of the clear, saturated supernatant is carefully removed

and its concentration is determined using a suitable analytical technique, such as high-

performance liquid chromatography (HPLC) or gas chromatography (GC).

Role in Cellular Signaling
Dimyristolein, as a diacylglycerol (DAG), is a critical second messenger in a variety of cellular

signaling pathways. One of the most well-characterized roles of DAG is the activation of Protein

Kinase C (PKC).
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General Diacylglycerol (DAG) Signaling Pathway.

Upon activation by various extracellular signals, Phospholipase C (PLC) hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, to generate two

second messengers: inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 diffuses into the

cytosol to trigger the release of calcium from intracellular stores, DAG remains in the plasma

membrane. Here, Dimyristolein, as a DAG, recruits and activates members of the Protein

Kinase C (PKC) family of serine/threonine kinases. The activated PKC then phosphorylates a

wide range of downstream target proteins, leading to a cascade of cellular responses, including

cell proliferation, differentiation, apoptosis, and inflammation. The specific cellular outcome is

dependent on the PKC isoform activated and the downstream targets present in the particular

cell type.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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